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Compound of Interest

Compound Name: Lead(II) sulfate

Cat. No.: B103706 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive guide to the laboratory-scale preparation of

lead(II) sulfate (PbSO₄) via a precipitation reaction. Lead(II) sulfate, an inorganic compound

with very low aqueous solubility, is readily synthesized by combining aqueous solutions of a

soluble lead(II) salt and a soluble sulfate salt. The protocol details the reaction between lead(II)

nitrate and sodium sulfate as a representative example. Included are the compound's

physicochemical properties, detailed experimental procedures, safety precautions, and relevant

applications. For professionals in drug development, it is crucial to distinguish this inorganic

synthesis from the concept of "lead compounds" in pharmacology, which refers to chemical

compounds showing promise for therapeutic applications. The synthesis of PbSO₄ serves as a

model for precipitation and purification techniques that are fundamental across chemical

sciences, including for toxicological studies and materials science applications.

Physicochemical Properties of Lead(II) Sulfate
Lead(II) sulfate is a white, crystalline solid that is stable under standard conditions.[1][2] Its key

properties are summarized below.
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Property Value Reference

Chemical Formula PbSO₄ [1]

Molar Mass 303.26 g/mol [1][3]

Appearance White crystalline powder [2][4]

Density 6.20 g/cm³ (at 25 °C) [1][2]

Melting Point 1170 °C [1][2]

Solubility in Water 0.00425 g/100 mL (at 25 °C) [4]

Solubility Product (Ksp) 2.13 x 10⁻⁸ (at 20 °C) [4]

Crystal Structure Orthorhombic [4]

Reaction Chemistry
The synthesis of lead(II) sulfate is a classic example of a double displacement precipitation

reaction.[5] When aqueous solutions of lead(II) nitrate (Pb(NO₃)₂) and a soluble sulfate salt

such as sodium sulfate (Na₂SO₄) are mixed, the highly insoluble lead(II) sulfate precipitates

out of the solution.

Molecular Equation: Pb(NO₃)₂(aq) + Na₂SO₄(aq) → PbSO₄(s) + 2NaNO₃(aq)

Complete Ionic Equation: Pb²⁺(aq) + 2NO₃⁻(aq) + 2Na⁺(aq) + SO₄²⁻(aq) → PbSO₄(s) +

2Na⁺(aq) + 2NO₃⁻(aq)[6]

Net Ionic Equation: The spectator ions (Na⁺ and NO₃⁻) are removed to yield the net ionic

equation, which shows the formation of the solid precipitate.[6][7] Pb²⁺(aq) + SO₄²⁻(aq) →

PbSO₄(s)[7][8]
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Chemical Reaction Pathway

Reactant Solutions

Products

Pb²⁺(aq) 2NO₃⁻(aq)

2NO₃⁻(aq)
(Spectator)

Unchanged

2Na⁺(aq)

2Na⁺(aq)
(Spectator)

Unchanged

SO₄²⁻(aq)

PbSO₄(s)
(Precipitate)
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Experimental Workflow

Preparation

Reaction

Purification

Final Product

1. Measure 50 cm³
of 0.5 M Pb(NO₃)₂

3. Mix Solutions
in Beaker

2. Measure 50 cm³
of 0.5 M Na₂SO₄

4. Filter Mixture to
Separate Precipitate

5. Wash Precipitate
with Deionized Water

6. Dry Precipitate
in Oven

7. Weigh Pure
PbSO₄ Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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